N-(3-(dimethylamino)propyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-3,4-dimethoxybenzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-3,4-dimethoxybenzamide;hydrochloride
• InChI: InChI=1S/C23H29N3O3S.ClH/c1-6-16-8-10-18-21(14-16)30-23(24-18)26(13-7-12-25(2)3)22(27)17-9-11-19(28-4)20(15-17)29-5;/h8-11,14-15H,6-7,12-13H2,1-5H3;1H
• InChI Key: ZSCSTMGTCVWQCR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N(CCCN(C)C)C(=O)C3=CC(=C(C=C3)OC)OC.Cl
• Molecular Formula: C23H30ClN3O3S
• Molecular Weight: 464.0 g/mol

Description

N-(3-(dimethylamino)propyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-3,4-dimethoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C23H30ClN3O3S and its molecular weight is 464.02. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One of the key scientific research applications of benzothiazole derivatives, closely related to the compound of interest, is in corrosion inhibition. These derivatives have been demonstrated to effectively inhibit corrosion of steel in acidic solutions. Their mechanism involves adsorption onto the metal surface, which can be either physical or chemical, enhancing the material's resistance to corrosion. This application is significant in extending the lifespan and maintaining the integrity of metal structures and components in various industrial settings (Hu et al., 2016).

Antimicrobial and Antitumor Activities

The structural motif of benzothiazole, integral to the compound , has been explored for its antimicrobial and antitumor properties. Specifically, thiazole derivatives incorporating pyridine moieties have shown promising antimicrobial activities, underscoring their potential as leads for developing new antimicrobial agents. The design, synthesis, and docking studies of these derivatives highlight their potential in inhibiting microbial growth, offering a pathway to novel therapeutic agents (Khidre & Radini, 2021).

Synthesis of Structurally Diverse Libraries

Benzothiazole derivatives serve as foundational units for synthesizing structurally diverse chemical libraries. These compounds, through reactions like alkylation and ring closure, contribute to the generation of a broad array of compounds with potential application in various domains of chemical research. This versatility is essential for drug discovery and the development of materials with novel properties (Roman, 2013).

Neurological Research

In neurological research, specific benzamide derivatives, akin to the compound in focus, have been investigated for their effects on colonic motor activity. Itopride hydrochloride, a gastroprokinetic agent with structural similarities, demonstrates a stimulatory action on colonic peristalsis. This unique property suggests potential therapeutic applications in managing functional bowel disorders and provides insights into the mechanisms underlying gastrointestinal motility (Tsubouchi et al., 2003).

Molecular Interactions and Structure Analysis

Investigations into the molecular structure and interactions of benzamide derivatives, including those with benzothiazole components, offer deep insights into their physicochemical properties. These studies are fundamental in understanding the molecular basis of their biological activities and can guide the design of compounds with enhanced efficacy and specificity. Such research contributes to the broader field of medicinal chemistry and drug design, underscoring the importance of structural analysis in the development of new therapeutic agents (Karabulut et al., 2014).